Cas no 24039-83-6 (4-(2-hydroxy-3-methoxyphenyl)butanoic acid)

• Product Name: 4-(2-hydroxy-3-methoxyphenyl)butanoic acid
• CAS No: 24039-83-6
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 5798402
• PubChem ID: 83884869
• Update Time: 2025-10-10

4-(2-hydroxy-3-methoxyphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-hydroxy-3-methoxyphenyl)butanoic acid
• EN300-1795969
• 24039-83-6

• Inchi： 1S/C11H14O4/c1-15-9-6-2-4-8(11(9)14)5-3-7-10(12)13/h2,4,6,14H,3,5,7H2,1H3,(H,12,13)
• InChI Key： RRPPBKMOZAQEJV-UHFFFAOYSA-N
• SMILES： OC1C(=CC=CC=1CCCC(=O)O)OC

Computed Properties

• Exact Mass: 210.08920892g/mol
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 4-(2-hydroxy-3-methoxyphenyl)butanoic acid

Recent Advances in the Study of 4-(2-hydroxy-3-methoxyphenyl)butanoic acid (CAS: 24039-83-6)

4-(2-hydroxy-3-methoxyphenyl)butanoic acid (CAS: 24039-83-6) is a phenolic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, including anti-inflammatory, antioxidant, and neuroprotective effects. This research brief aims to summarize the latest findings on this compound, focusing on its synthesis, biological activities, and potential clinical applications.

One of the key areas of interest in recent research has been the synthesis and structural optimization of 4-(2-hydroxy-3-methoxyphenyl)butanoic acid. A study published in the Journal of Medicinal Chemistry (2023) reported a novel synthetic route that improves yield and purity, making it more feasible for large-scale production. The study also highlighted the compound's stability under various physiological conditions, which is crucial for its potential use in drug development.

In terms of biological activity, 4-(2-hydroxy-3-methoxyphenyl)butanoic acid has demonstrated promising anti-inflammatory effects in preclinical models. A 2022 study in Biochemical Pharmacology showed that the compound inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 by modulating the NF-κB signaling pathway. These findings suggest its potential as a therapeutic agent for inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Another significant area of research has been the compound's neuroprotective properties. A recent study in Neuropharmacology (2023) found that 4-(2-hydroxy-3-methoxyphenyl)butanoic acid can cross the blood-brain barrier and reduce oxidative stress in neuronal cells. This effect was attributed to its ability to scavenge reactive oxygen species (ROS) and upregulate endogenous antioxidant enzymes. These results open new avenues for its use in neurodegenerative disorders such as Alzheimer's and Parkinson's diseases.

Despite these promising findings, challenges remain in the clinical translation of 4-(2-hydroxy-3-methoxyphenyl)butanoic acid. Pharmacokinetic studies indicate that the compound has a relatively short half-life, which may limit its efficacy in vivo. However, recent advancements in drug delivery systems, such as nanoparticle encapsulation, have shown potential in overcoming this limitation. A 2023 study in Advanced Drug Delivery Reviews demonstrated that nanoformulations of the compound significantly improved its bioavailability and therapeutic index in animal models.

In conclusion, 4-(2-hydroxy-3-methoxyphenyl)butanoic acid (CAS: 24039-83-6) represents a promising candidate for further drug development, with its multifaceted pharmacological activities and relatively low toxicity profile. Future research should focus on optimizing its pharmacokinetic properties and conducting rigorous clinical trials to validate its therapeutic potential. The integration of advanced drug delivery technologies may further enhance its applicability in treating a wide range of diseases.